Cas no 30444-49-6 (Propanoic acid,2-hydroxy-, monophenyl deriv. (9CI))

• Product Name: Propanoic acid,2-hydroxy-, monophenyl deriv. (9CI)
• CAS No: 30444-49-6
• MF: C₉H₉O₃
• MW: 165.165962934494
• CID: 314779
• PubChem ID: 3015501
• Update Time: 2025-04-19

Propanoic acid,2-hydroxy-, monophenyl deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, monophenyl deriv. (9CI)
• (RS)-2-Phenyllactate
• 2-Hydroxy-2-phenyl-2-methylacetate
• 2-Hydroxy-2-phenylpropionate
• 2-phenyl-2-hydroxypropionate
• 2-Phenyllactate
• a-Hydroxy-2-phenylpropionate
• a-Hydroxy-a-methylbenzeneacetate
• a-Hydroxy-a-phenylpropionate
• alpha-Hydroxy-2-phenylpropionate
• 30444-49-6
• 2-hydroxy-2-phenylpropanoate
• DTXSID30952780

• Inchi： 1S/C9H10O3/c1-9(12,8(10)11)7-5-3-2-4-6-7/h2-6,12H,1H3,(H,10,11)/p-1
• InChI Key： NWCHELUCVWSRRS-UHFFFAOYSA-M
• SMILES： OC(C(=O)[O-])(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 165.05517
• Monoisotopic Mass: 165.055169145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives